Ethyl 3-amino-8-methyl-8-azabicyclo[3.2.1]octane-3-carboxylate

• IUPAC Name: ethyl 3-amino-8-methyl-8-azabicyclo[3.2.1]octane-3-carboxylate
• InChI: InChI=1S/C11H20N2O2/c1-3-15-10(14)11(12)6-8-4-5-9(7-11)13(8)2/h8-9H,3-7,12H2,1-2H3
• InChI Key: RNDUNXQJDMUGEH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CC2CCC(C1)N2C)N
• Molecular Formula: C11H20N2O2
• Molecular Weight: 212.29 g/mol

Description

The compound “Ethyl 3-amino-8-methyl-8-azabicyclo[3.2.1]octane-3-carboxylate” is a derivative of the 8-azabicyclo[3.2.1]octane scaffold. This scaffold is the central core of the family of tropane alkaloids, which display a wide array of interesting biological activities.

Synthesis Analysis

Research directed towards the preparation of this basic structure in a stereoselective manner has attracted attention from many research groups worldwide across the years. Most of the approaches rely on the enantioselective construction of an acyclic starting material that contains all the required stereochemical information to allow the stereocontrolled formation of the bicyclic scaffold. As an alternative, there are a number of important methodologies reported in which the stereochemical control is achieved directly in the same transformation that generates the 8-azabicyclo[3.2.1]octane architecture or in a desymmetrization process starting from achiral tropinone derivatives.

Molecular Structure Analysis

The molecular structure of this compound is complex due to its bicyclic nature. The 8-azabicyclo[3.2.1]octane scaffold is a key structural feature. More detailed structural information may be available in specific databases or scientific literature.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be complex and varied, given its structural complexity and the presence of multiple functional groups. The exact reactions would depend on the specific conditions and reagents used.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and purity. Some basic properties such as molecular weight can be found in specific databases. For more detailed and specific information, experimental determination or computational prediction methods may be needed.

Scientific Research Applications

Synthesis and Reactivity

• Bicyclic compounds derived from tartaric acid and α-amino acids, known for their role as conformationally constrained dipeptide isosteres, suggest applications in developing novel molecular scaffolds for peptidomimetic synthesis. These compounds exhibit potential in creating new therapeutic agents due to their rigid structures, which can mimic the active conformations of peptides (Guarna et al., 1999).

Structural Studies

• Ethyl (±) 3-hydroxy-1-azabicyclo[2.2.2]octane-3-carboxylate and its derivatives have been synthesized and characterized, demonstrating the utility of these structures in understanding the conformational behaviors of bicyclic compounds. This foundational knowledge is critical for the design of more effective drugs (Arias-Pérez et al., 2003).

Drug Discovery Applications

• Azabicyclo[XY0] alkane amino acids, as rigid dipeptide β-turn mimetics, show significant potential for drug discovery. The synthesis of these compounds, including ethyl and methyl 2-oxo-3-[N-(Boc/Cbz)amino]-1-azabicyclo[4.3.0]nonane-9-carboxylates, highlights an efficient approach to accessing novel structures for medicinal chemistry research (Wang et al., 2001).

Molecular Structure Analysis

• The synthesis and detailed molecular structure analysis of chiral cyclic amino acid esters, including (2S, 5S)-tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate, provide insights into the stereochemistry of these complex molecules. Such studies are crucial for the design of chiral drugs with enhanced efficacy and reduced side effects (Moriguchi et al., 2014).

Safety and Hazards

Specific safety and hazard information for this compound may not be readily available. General safety measures should always be followed when handling chemical substances. In case of uncertainty, it is recommended to consult material safety data sheets or other reliable sources.

Future Directions

The future directions in the research and application of this compound could involve further exploration of its synthesis methods, investigation of its biological activities, and potential applications in various fields. The development of more efficient and selective synthesis methods could also be a significant area of future research.

Mechanism of Action

Target of Action

The primary targets of Ethyl 3-amino-8-methyl-8-azabicyclo[32It’s known that the 8-azabicyclo[321]octane scaffold is the central core of the family of tropane alkaloids , which display a wide array of interesting biological activities .

Mode of Action

The specific mode of action of Ethyl 3-amino-8-methyl-8-azabicyclo[32Tropane alkaloids, which share a similar structure, are known to interact with various biological targets, leading to a range of effects .

Biochemical Pathways

The specific biochemical pathways affected by Ethyl 3-amino-8-methyl-8-azabicyclo[32Tropane alkaloids, which share a similar structure, are known to influence various biological behaviors .

Result of Action

The molecular and cellular effects of Ethyl 3-amino-8-methyl-8-azabicyclo[32Compounds with a similar structure have shown nematicidal activities .

Action Environment

The influence of environmental factors on the action, efficacy, and stability of Ethyl 3-amino-8-methyl-8-azabicyclo[32Environmental factors can significantly impact the effectiveness of similar compounds .